Cas no 27079-65-8 (Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1))

• Product Name: Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1)
• CAS No: 27079-65-8
• MF: C₁₀H₁₀INS
• MW: 303.162573337555
• CID: 263063
• PubChem ID: 117920
• Update Time: 2025-04-19

Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-methyl-4-(3-thienyl)-, iodide (1:1)
• 1-methyl-4-thiophen-3-ylpyridin-1-ium,iodide
• 1-Methyl-4-(3-thienyl)pyridinium iodide
• 1-METHYL-4-(THIOPHEN-3-YL)PYRIDIN-1-IUM IODIDE
• 27079-65-8
• DTXSID50949839
• Pyridinium, 1-methyl-4-(3-thienyl)-, iodide

• Inchi： 1S/C10H10NS.HI/c1-11-5-2-9(3-6-11)10-4-7-12-8-10;/h2-8H,1H3;1H/q+1;/p-1
• InChI Key： VXMNWNHDIDBDCN-UHFFFAOYSA-M
• SMILES： [I-].S1C=CC(=C1)C1C=C[N+](C)=CC=1

Computed Properties

• Exact Mass: 292.8792
• Monoisotopic Mass: 302.95787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 3.88